Cas no 22277-09-4 (4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine)

4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine structure
22277-09-4 structure
Product Name:4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
CAS No:22277-09-4
MF:C7H5Cl2N3
MW:202.040698766708
CID:1109295
PubChem ID:21818166
Update Time:2025-04-20

4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
    • DTXSID90618411
    • DB-411904
    • 22277-09-4
    • Inchi: 1S/C7H5Cl2N3/c1-3-10-6(9)4-2-5(8)12-7(4)11-3/h2H,1H3,(H,10,11,12)
    • InChI Key: ZZKIZGWQTSEPHH-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(N=C(C)N=C2N1)Cl

Computed Properties

  • Exact Mass: 200.9860526g/mol
  • Monoisotopic Mass: 200.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.6Ų
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